2-Maleimidoacetaldehyde

• IUPAC Name: 2-(2,5-dioxopyrrol-1-yl)acetaldehyde
• InChI: InChI=1S/C6H5NO3/c8-4-3-7-5(9)1-2-6(7)10/h1-2,4H,3H2
• InChI Key: WWORFLNFWXZCBF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=O)N(C1=O)CC=O
• Molecular Formula: C6H5NO3
• DSSTOX Substance ID: DTXSID50416056
• Molecular Weight: 139.11 g/mol
• CAS RN: 188985-04-8

Description

2-Maleimidoacetaldehyde (MAA) is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications. MAA is a versatile reagent that can be used in various fields such as biochemistry, medicinal chemistry, and materials science.

Scientific Research Applications

Organocatalytic Reactions

2-Maleimidoacetaldehyde is notably used in organocatalytic reactions. Chiral primary amines containing the trans-cyclohexane-1,2-diamine scaffold and a pyrimidin-2-yl unit are synthesized and utilized as general organocatalysts for the Michael reaction of α-branched aldehydes to maleimides, including 2-maleimidoacetaldehyde. This reaction demonstrates good yields and enantioselectivities, with DFT calculations supporting the stereochemical results and the role played by solvents (Vizcaino‐Milla et al., 2015). Another example is the use of a chiral primary amine-salicylamide as an organocatalyst for the enantioselective conjugate addition of α,α-disubstituted aldehydes to maleimides and nitroalkenes, yielding products with high enantioselectivities (Torregrosa-Chinillach et al., 2019).

Bioconjugation Techniques

2-Maleimidoacetaldehyde plays a significant role in bioconjugation techniques. One study presents reactions for modifying the surface of plasma-functionalized poly(tetrafluoroethylene) (PTFE) surfaces for subsequent conjugation of biologically relevant molecules. Maleimides, including derivatives like 2-maleimidoacetaldehyde, are used to provide chemical functionalities such as aldehydes and thiols for further chemical reactions with thiolated molecules (Gauvreau et al., 2004).

Synthesis of Anticancer Drug Conjugates

2-Maleimidoacetaldehyde has been utilized in the synthesis of drug carrier systems. For example, maleimide derivatives of chlorambucil were bound to thiolated human serum transferrin, differing in the stability of the chemical link between drug and spacer. Among these, 2-maleimidoacetaldehyde was used for creating a specific conjugate, showing promising results in terms of cytotoxicity and potential for higher dosage administration compared to unbound chlorambucil (Beyer et al., 1998).

Photocatalytic Hydroacylation

In the realm of photocatalytic hydroacylation, 2-maleimidoacetaldehyde has been explored as part of a combined organocatalytic and photoorganocatalytic strategy. This involves an organocatalytic Michael addition of α,α-disubstituted aldehydes to maleimides followed by a photocatalytic hydroacylation step, yielding products in moderate to high yields and excellent enantioselectivities (Schiza et al., 2018).